[(2-Chloroethyl)selanyl]benzene

• CAS No.: 50630-24-5
• Molecular Formula: C8H9ClSe
• Molecular Weight: 219.58 g/mol
• IUPAC Name: 2-chloroethylselanylbenzene
• InChI: InChI=1S/C8H9ClSe/c9-6-7-10-8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key: QVXFQSFFBFJVPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)[Se]CCCl

Description

[(2-Chloroethyl)selanyl]benzene is a useful research compound. Its molecular formula is C8H9ClSe and its molecular weight is 219.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

One gram of the resulting 2-hydroxyethyl phenyl selenide was dissolved in 15 ml of CH2Cl2. One ml of thionyl chloride was dissolved in 5 ml of CH2Cl2 and was added to the solution of the 2-hydroxyethyl phenyl selenide. The reaction mixture was refluxed for 1 h. The solvent was evaporated off and the remaining product transferred to a separatory funnel using CHCl3. Twenty ml of water was added to the separatory funnel and was made weakly basic with 5% aqueous NaHCO3. The CHCl3 layer was removed from the separatory funnel, dried with sodium sulfate and removed from the product by rotary evaporation and then in vacuo.